Cas no 72311-96-7 (1-Propanol,2-(ethylthio)-)

• Product Name: 1-Propanol,2-(ethylthio)-
• CAS No: 72311-96-7
• MF: C₅H₁₂OS
• MW: 120.213180541992
• CID: 574157
• PubChem ID: 3018335
• Update Time: 2025-04-19

1-Propanol,2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,2-(ethylthio)-
• 2-ethylsulfanylpropan-1-ol
• 2-(ethylsulfanyl)propan-1-ol
• 2-(Ethylthio)propanol
• DTXSID20993102
• NS00061473
• EINECS 276-578-5
• 72311-96-7
• SCHEMBL6991792

• Inchi： 1S/C5H12OS/c1-3-7-5(2)4-6/h5-6H,3-4H2,1-2H3
• InChI Key： JAGOMSUTLHWFHA-UHFFFAOYSA-N
• SMILES： S(CC)C(C)CO

Computed Properties

• Exact Mass: 120.06096
• Monoisotopic Mass: 120.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23